Cas no 2580216-60-8 (4-(1,8-naphthyridin-2-yl)butanoic acid hydrochloride)

• Product Name: 4-(1,8-naphthyridin-2-yl)butanoic acid hydrochloride
• CAS No: 2580216-60-8
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• MDL: MFCD33020496
• CID: 5453202
• PubChem ID: 155858835
• Update Time: 2025-10-23

4-(1,8-naphthyridin-2-yl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-2-butanoic acid, hydrochloride (1:1)
• 4-(1,8-naphthyridin-2-yl)butanoic acid hydrochloride

• MDL： MFCD33020496
• Inchi： 1S/C12H12N2O2.ClH/c15-11(16)5-1-4-10-7-6-9-3-2-8-13-12(9)14-10;/h2-3,6-8H,1,4-5H2,(H,15,16);1H
• InChI Key： QHTWLOPVZJNJDD-UHFFFAOYSA-N
• SMILES： C(C1C=CC2C=CC=NC=2N=1)CCC(=O)O.Cl

Additional information on 4-(1,8-naphthyridin-2-yl)butanoic acid hydrochloride

Comprehensive Overview of 4-(1,8-naphthyridin-2-yl)butanoic acid hydrochloride (CAS No. 2580216-60-8)

4-(1,8-naphthyridin-2-yl)butanoic acid hydrochloride (CAS No. 2580216-60-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its naphthyridine core and butanoic acid side chain, is a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The hydrochloride salt form enhances its solubility, making it more suitable for experimental and formulation studies.

The 1,8-naphthyridine moiety is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets. When combined with the butanoic acid group, the resulting compound exhibits unique physicochemical properties that are advantageous for drug design. Recent studies have explored its role as a building block for small-molecule inhibitors, particularly in oncology and immunology. The compound's CAS No. 2580216-60-8 is frequently searched in scientific databases, reflecting its growing relevance in cutting-edge research.

In the context of current trends, 4-(1,8-naphthyridin-2-yl)butanoic acid hydrochloride aligns with the increasing demand for heterocyclic compounds in drug development. Heterocycles like naphthyridines are pivotal in addressing challenges such as drug resistance and selectivity. This compound's structural features make it a candidate for modulating protein-protein interactions, a hot topic in precision medicine. Additionally, its potential use in proteolysis-targeting chimeras (PROTACs) has sparked interest, as these molecules represent a breakthrough in targeted protein degradation.

From a synthetic perspective, the preparation of 4-(1,8-naphthyridin-2-yl)butanoic acid hydrochloride involves multi-step organic transformations, often requiring palladium-catalyzed cross-coupling reactions. Researchers optimizing these processes frequently search for high-yield synthetic routes and green chemistry alternatives to reduce environmental impact. The compound's hydrochloride salt form is also a point of discussion, as it improves stability and bioavailability, critical factors in preclinical development.

The analytical characterization of CAS No. 2580216-60-8 typically includes techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. As the industry shifts toward AI-driven drug discovery, datasets involving this compound are being used to train predictive models for molecular properties and binding affinities.

In summary, 4-(1,8-naphthyridin-2-yl)butanoic acid hydrochloride is a versatile and promising compound in modern research. Its unique structure and functional groups make it a valuable tool for scientists exploring new therapeutic avenues. With ongoing advancements in cheminformatics and crystallography, the compound's full potential is yet to be unlocked, positioning it as a key player in the future of drug development.